methyl 4-bromo-1-isobutyl-1H-pyrazole-5-carboxylate

• IUPAC Name: methyl 4-bromo-2-(2-methylpropyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C9H13BrN2O2/c1-6(2)5-12-8(9(13)14-3)7(10)4-11-12/h4,6H,5H2,1-3H3
• InChI Key: XLQAQXMBJMWDNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=C(C=N1)Br)C(=O)OC
• Molecular Formula: C9H13BrN2O2
• Molecular Weight: 261.12 g/mol

Description

“Methyl 4-bromo-1-isobutyl-1H-pyrazole-5-carboxylate” is a chemical compound. It is a derivative of pyrazole, which is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes provides pyrazoles. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily formed pyrazoline intermediates under mild conditions.

Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.